Cas no 1201597-39-8 (2-(Chloromethyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine)

2-(Chloromethyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine is a versatile heterocyclic compound featuring both a chloromethyl and a trifluoromethyl functional group. Its imidazo[1,2-a]pyridine core provides a rigid scaffold, while the reactive chloromethyl group enables further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, contributing to improved bioavailability in drug development. This compound is particularly useful in the preparation of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its well-defined structure and functional group compatibility make it a preferred choice for researchers seeking to explore structure-activity relationships in medicinal chemistry.

2-(Chloromethyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine structure

1201597-39-8 structure

Product Name:2-(Chloromethyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine

CAS No:1201597-39-8

MF:C₉H₆ClF₃N₂

MW:234.605551242828

CID:5899831

PubChem ID:58024782

Update Time:2025-06-07

2-(Chloromethyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

- DTXSID301194025
- EN300-6486879
- 1201597-39-8
- imidazo[1,2-a]pyridine,2-(chloromethyl)-7-(trifluoromethyl)-
- 2-(chloromethyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine
- Imidazo[1,2-a]pyridine, 2-(chloromethyl)-7-(trifluoromethyl)-
- SCHEMBL1905278
- 2-(Chloromethyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine
- Inchi： 1S/C9H6ClF3N2/c10-4-7-5-15-2-1-6(9(11,12)13)3-8(15)14-7/h1-3,5H,4H2
- InChI Key： XLQLGNBGVKYTLV-UHFFFAOYSA-N
- SMILES： ClCC1=CN2C=CC(C(F)(F)F)=CC2=N1

Computed Properties

Exact Mass: 234.0171604g/mol
Monoisotopic Mass: 234.0171604g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 17.3Å²

2-(Chloromethyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6486879-1.0g	2-(chloromethyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine	1201597-39-8	95.0%	1.0g	$699.0	2025-03-15
Enamine	EN300-6486879-0.25g	2-(chloromethyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine	1201597-39-8	95.0%	0.25g	$642.0	2025-03-15
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Enamine	EN300-6486879-5.0g	2-(chloromethyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine	1201597-39-8	95.0%	5.0g	$2028.0	2025-03-15
Enamine	EN300-6486879-0.5g	2-(chloromethyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine	1201597-39-8	95.0%	0.5g	$671.0	2025-03-15
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Enamine	EN300-6486879-10.0g	2-(chloromethyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine	1201597-39-8	95.0%	10.0g	$3007.0	2025-03-15
Enamine	EN300-6486879-0.05g	2-(chloromethyl)-7-(trifluoromethyl)imidazo[1,2-a]pyridine	1201597-39-8	95.0%	0.05g	$587.0	2025-03-15